Cas no 2149598-00-3 (1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride)

• Product Name: 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride
• CAS No: 2149598-00-3
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• CID: 5164319
• Update Time: 2025-05-22

1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride

• Inchi： 1S/C8H9FN2.ClH/c9-7-6(2-1-5-11-7)8(10)3-4-8;/h1-2,5H,3-4,10H2;1H
• InChI Key： OOIASUNKLFUANC-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1C=CC=NC=1F.Cl

Additional information on 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride

1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride: A Comprehensive Overview

The compound 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride (CAS No. 2149598-00-3) is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound, characterized by its unique cyclopropane ring and pyridine moiety, has garnered attention due to its promising biological activity and versatility in chemical synthesis. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Chemical Structure and Properties

The molecular structure of 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride is defined by a cyclopropane ring fused to a pyridine ring, with a fluorine substituent at the 2-position of the pyridine ring. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The hydrochloride salt form ensures optimal solubility and stability, making it suitable for pharmacological studies.

Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and conformational flexibility of this compound. These studies reveal that the cyclopropane ring plays a pivotal role in stabilizing key interactions with biological targets, such as enzymes and receptors. Additionally, the presence of the fluorine atom enhances the molecule's lipophilicity, which is essential for crossing biological membranes and exerting its pharmacological effects.

Pharmacological Activity and Mechanism of Action

Experimental evidence from preclinical studies demonstrates that 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the production of pro-inflammatory prostaglandins. This suggests potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its enzymatic inhibitory properties, this compound has also been investigated for its ability to modulate ion channels, particularly the transient receptor potential (TRP) channels. These channels are implicated in pain perception and thermal regulation, making this compound a promising candidate for pain management therapies. Recent research has explored its efficacy in reducing neuropathic pain in animal models, highlighting its potential as a novel analgesic agent.

Synthesis and Applications

The synthesis of 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the cyclopropane ring via a Simmons-Smith reaction and subsequent functionalization to introduce the pyridine moiety with precise regiochemistry. The use of palladium-catalyzed coupling reactions has enabled efficient construction of the biaryl system, ensuring high yields and purity.

In terms of applications, this compound serves as a valuable tool in drug discovery programs targeting inflammation and pain. Its unique combination of structural features makes it an ideal lead compound for further optimization into clinical candidates. Researchers are currently exploring strategies to enhance its pharmacokinetic profile, including modifications to improve bioavailability and reduce off-target effects.

Future Directions and Research Opportunities

As interest in 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride continues to grow, several research avenues are being pursued to unlock its full therapeutic potential. One promising direction involves investigating its effects on additional biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

Moreover, advancements in artificial intelligence (AI) and machine learning are being leveraged to predict novel applications for this compound. By analyzing large datasets of chemical structures and their associated biological activities, researchers can identify previously unexplored therapeutic areas where this compound may exert beneficial effects.

In conclusion, 1-(2-Fluoro-3-pyridyl)cyclopropanamine hydrochloride stands at the forefront of chemical innovation with its unique structure and diverse pharmacological properties. As research progresses, this compound is poised to make significant contributions to the development of novel therapeutics addressing unmet medical needs.